Cas no 1989592-50-8 (Mefatinib Dimaleic Acid)

• Product Name: Mefatinib Dimaleic Acid
• CAS No: 1989592-50-8
• MF: C₂₅H₂₃ClF₃N₅O₆
• MW: 581.928235292435
• CID: 5049903
• PubChem ID: 168006922
• Update Time: 2024-11-06

Mefatinib Dimaleic Acid Chemical and Physical Properties

Names and Identifiers

• Mefatinib Maleate
• Maihuatini Malate
• Mefatinib Dimaleic Acid
• Mifanertinib dimaleate
• 1989592-50-8
• HY-152852A
• (Z)-but-2-enedioic acid;(E)-N-[4-(3-chloro-4-fluoroanilino)-7-(difluoromethoxy)quinazolin-6-yl]-4-(dimethylamino)but-2-enamide
• Mifanertinib (dimaleate)
• B01OYP3J6F
• CS-0650008
• DA-55479
• 2-Butenamide, N-[4-[(3-chloro-4-fluorophenyl)amino]-7-(difluoromethoxy)-6-quinazolinyl]-4-(dimethylamino)-, (2E)-, (2Z)-2-butenedioate (1:2)
• (2E)-N-?[4-?[(3-?Chloro-?4-?fluorophenyl)?amino]?-?7-?(difluoromethoxy)?-?6-?quinazolinyl]?-?4-?(dimethylamino)?-?2-?butenamide (2Z)?-?2-?Butenedioate

• Inchi： 1S/C21H19ClF3N5O2.C4H4O4/c1-30(2)7-3-4-19(31)29-17-9-13-16(10-18(17)32-21(24)25)26-11-27-20(13)28-12-5-6-15(23)14(22)8-12;5-3(6)1-2-4(7)8/h3-6,8-11,21H,7H2,1-2H3,(H,29,31)(H,26,27,28);1-2H,(H,5,6)(H,7,8)/b4-3+;2-1-
• InChI Key： XGKSOEMZUFLDDC-PGFQXXJOSA-N
• SMILES： C(/C(=O)O)=C/C(=O)O.N(C1C=CC(F)=C(Cl)C=1)C1=NC=NC2C=C(OC(F)F)C(NC(=O)/C=C/CN(C)C)=CC1=2

Computed Properties

• Exact Mass: 697.1398543g/mol
• Monoisotopic Mass: 697.1398543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 48
• Rotatable Bond Count: 12
• Complexity: 764
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 229Ų